Cas no 56750-98-2 ( )

• Product Name: &nbsp
• CAS No: 56750-98-2
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 945911
• PubChem ID: 6103129
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (E)-1-(1,3-benzodioxol-5-yl)non-1-en-3-one
• AC1O0VFV
• NSC267587
• NSC-267587
• DTXSID40422020
• 56750-98-2
•  

• Inchi： 1S/C16H20O3/c1-2-3-4-5-6-14(17)9-7-13-8-10-15-16(11-13)19-12-18-15/h7-11H,2-6,12H2,1H3/b9-7+
• InChI Key： PJPGDSMGAMXPEF-VQHVLOKHSA-N
• SMILES： O1COC2C=CC(=CC1=2)/C=C/C(CCCCCC)=O

Computed Properties

• Exact Mass: 260.1413
• Monoisotopic Mass: 260.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.094
• Boiling Point: 397.5°C at 760 mmHg
• Flash Point: 185.8°C
• Refractive Index: 1.553
• PSA: 35.53
• LogP: 3.96800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles